N-[[5-(3,5-Dimethyl-1,2-oxazol-4-yl)furan-2-yl]methyl]-N'-[2-(trifluoromethyl)phenyl]oxamide

• IUPAC Name: N-[[5-(3,5-dimethyl-1,2-oxazol-4-yl)furan-2-yl]methyl]-N'-[2-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C19H16F3N3O4/c1-10-16(11(2)29-25-10)15-8-7-12(28-15)9-23-17(26)18(27)24-14-6-4-3-5-13(14)19(20,21)22/h3-8H,9H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key: SKHFAXJEOLSDEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C2=CC=C(O2)CNC(=O)C(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C19H16F3N3O4
• Molecular Weight: 407.3 g/mol
• CAS No.: 2415634-33-0

Description

This compound is a complex organic molecule that contains several functional groups, including an oxazole ring, a furan ring, and a trifluoromethyl group. The presence of these groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The oxazole and furan rings are likely to contribute to the rigidity of the molecule, while the trifluoromethyl group could add a degree of polarity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the trifluoromethyl group could make the compound somewhat polar, which could influence its solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound is not known without specific studies. If this compound has biological activity, it could be due to interactions with proteins or other biological molecules, possibly through the oxazole or furan rings.

Safety and Hazards

Without specific data, it’s difficult to provide detailed information on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its biological activity, if any, and how its structure influences its properties.